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Compound of Interest

Compound Name: Fgfr-IN-3

Cat. No.: B12419840

In-Depth Technical Guide: Fgfr-IN-3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fgfr-IN-3, a potent pan-FGFR
inhibitor. The document details its physicochemical properties, and will be expanded to include
experimental protocols and its role in signaling pathways.

Core Molecular Data

Fgfr-IN-3 is a key compound in the study of Fibroblast Growth Factor Receptor (FGFR)
signaling, which plays a crucial role in cell proliferation, differentiation, and migration.
Dysregulation of the FGFR pathway is implicated in various cancers, making inhibitors like
Fgfr-IN-3 valuable tools for research and potential therapeutic development.

Property Value Reference
Molecular Weight 759.92 g/mol [1]
Chemical Formula C38H49N906S [1]
CAS Number 2428738-41-2 [1]

Biological Activity

Fgfr-IN-3 acts as a potent, pan-FGFR inhibitor, demonstrating activity against multiple
members of the FGFR family. Its inhibitory concentrations (IC50) highlight its efficacy in
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blocking the kinase activity of these receptors, which is a critical step in their signaling cascade.
This inhibitory action makes Fgfr-IN-3 a subject of interest for research into cancers where
FGFR pathways are overactive, such as bladder cancer.[1]

Future Sections

This guide will be expanded to include the following sections:

o Experimental Protocols: Detailed methodologies for in vitro and in vivo studies involving
Fgfr-IN-3, including kinase assays, cell-based proliferation assays, and animal models.

¢ Signaling Pathways: A thorough examination of the FGFR signaling pathway and the
mechanism of action of Fgfr-IN-3 within this cascade.

o Mandatory Visualizations: Diagrams of signaling pathways and experimental workflows will
be provided to enhance understanding.

Signaling Pathway Overview

To illustrate the mechanism of Fgfr-IN-3, a diagram of the canonical FGFR signaling pathway is
provided below. This pathway is initiated by the binding of a fibroblast growth factor (FGF) to its
receptor, leading to receptor dimerization and autophosphorylation of the intracellular kinase
domains. This phosphorylation event triggers a downstream signaling cascade, often involving
the RAS-MAPK and PI3K-AKT pathways, which ultimately regulate gene expression and
cellular responses. Fgfr-IN-3 exerts its effect by binding to the ATP-binding pocket of the FGFR
kinase domain, thereby preventing autophosphorylation and blocking the entire downstream
signaling cascade.
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FGFR Signaling Pathway and Inhibition by Fgfr-IN-3
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Caption: FGFR signaling pathway and the inhibitory action of Fgfr-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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